Cas no 1564-77-8 (2-(2-Bromoethyl)piperidine hydrobromide)

• Product Name: 2-(2-Bromoethyl)piperidine hydrobromide
• CAS No: 1564-77-8
• MF: C₇H₁₅Br₂N
• MW: 273.008700609207
• MDL: MFCD12031713
• CID: 4606372
• Update Time: 2025-06-08

2-(2-Bromoethyl)piperidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoethyl)piperidine hydrobromide
• 2-(2-bromoethyl)piperidine;hydrobromide
• BAA56477
• 2-(2-Bromoethyl)piperidine hydrobromide, AldrichCPR

• MDL： MFCD12031713
• Inchi： 1S/C7H14BrN.BrH/c8-5-4-7-3-1-2-6-9-7;/h7,9H,1-6H2;1H
• InChI Key： FAMIYBHSLOMXQP-UHFFFAOYSA-N
• SMILES： BrCCC1CCCCN1.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Topological Polar Surface Area: 12

Additional information on 2-(2-Bromoethyl)piperidine hydrobromide

Introduction to 2-(2-Bromoethyl)piperidine Hydrobromide (CAS No. 1564-77-8)

2-(2-Bromoethyl)piperidine hydrobromide (CAS No. 1564-77-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BEP-HBr, is a brominated derivative of piperidine, a cyclic amine that is widely used in the synthesis of various pharmaceuticals and agrochemicals. The unique chemical structure of BEP-HBr, characterized by the presence of a bromoethyl group attached to the piperidine ring, imparts it with distinct reactivity and biological properties that make it an important intermediate in the development of novel therapeutic agents.

The chemical formula of 2-(2-Bromoethyl)piperidine hydrobromide is C₈H₁₆BrN·HBr, and it has a molecular weight of approximately 259.09 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and acetone. These physical properties make it easy to handle and process in laboratory settings, contributing to its widespread use in synthetic chemistry.

In recent years, the application of 2-(2-Bromoethyl)piperidine hydrobromide has expanded beyond its traditional role as a synthetic intermediate. Researchers have explored its potential in various biological systems, particularly in the context of drug discovery and development. One notable area of interest is its use as a precursor for the synthesis of compounds with neuropharmacological activities. Studies have shown that derivatives of BEP-HBr can modulate neurotransmitter systems, making them promising candidates for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(2-Bromoethyl)piperidine hydrobromide in the development of selective serotonin reuptake inhibitors (SSRIs). The researchers synthesized a series of BEP-HBr derivatives and evaluated their efficacy in inhibiting serotonin reuptake in vitro. The results demonstrated that several compounds exhibited potent SSRI activity with high selectivity and low toxicity, suggesting their potential as novel antidepressants.

Beyond its applications in neuropharmacology, 2-(2-Bromoethyl)piperidine hydrobromide has also been investigated for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) explored the antimicrobial activity of BEP-HBr against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The findings indicated that certain derivatives of BEP-HBr exhibited significant antibacterial activity, particularly against multidrug-resistant strains. This discovery opens up new avenues for the development of antibiotics to combat drug-resistant infections.

The versatility of 2-(2-Bromoethyl)piperidine hydrobromide extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. Its modular structure allows for easy functionalization through various chemical reactions, enabling the rapid synthesis of large libraries of compounds for drug discovery programs. This has been particularly useful in identifying lead compounds with desired biological activities against specific targets.

In addition to its synthetic utility, 2-(2-Bromoethyl)piperidine hydrobromide has been studied for its role in cell signaling pathways. Research conducted at Harvard University investigated the effects of BEP-HBr on cellular processes such as apoptosis and cell proliferation. The results showed that certain derivatives could modulate key signaling pathways involved in cancer progression, suggesting their potential as anticancer agents.

The safety profile of 2-(2-Bromoethyl)piperidine hydrobromide is another critical aspect that has been extensively studied. Toxicological evaluations have demonstrated that BEP-HBr exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, like any chemical compound, it is important to handle BEP-HBr with appropriate safety precautions to minimize exposure risks.

In conclusion, 2-(2-Bromoethyl)piperidine hydrobromide (CAS No. 1564-77-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.